Cas no 1807097-05-7 (6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-carboxamide)

• Product Name: 6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-carboxamide
• CAS No: 1807097-05-7
• MF: C₈H₇F₂IN₂O
• MW: 312.055260896683
• CID: 4892277
• Update Time: 2025-10-31

6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-carboxamide

• Inchi： 1S/C8H7F2IN2O/c1-3-2-4(6(9)10)13-7(11)5(3)8(12)14/h2,6H,1H3,(H2,12,14)
• InChI Key： PPDGBGDQVDWWKS-UHFFFAOYSA-N
• SMILES： IC1=C(C(N)=O)C(C)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.4
• Topological Polar Surface Area: 56

Additional information on 6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-carboxamide

Comprehensive Overview of 6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-carboxamide (CAS No. 1807097-05-7)

6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-carboxamide is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group and an iodo substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. The CAS No. 1807097-05-7 identifier ensures precise tracking in regulatory and commercial contexts, addressing growing demands for traceability in chemical supply chains.

In recent years, the compound has garnered attention due to its role in developing next-generation agrochemicals and pharmaceutical precursors. Researchers highlight its potential in crop protection formulations, aligning with global trends toward sustainable agriculture. The difluoromethyl moiety, in particular, enhances metabolic stability—a hot topic in drug discovery forums and AI-driven molecular design platforms like AlphaFold and ChemAxon.

From a synthetic chemistry perspective, the iodo substituent at the 2-position enables versatile cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. This reactivity is frequently explored in peer-reviewed journals and patent filings, reflecting its relevance to high-value chemical manufacturing. Laboratories optimizing green chemistry protocols also investigate this compound’s solubility and purification methods, responding to industry-wide pushes for eco-friendly synthesis.

Analytical data for 6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-carboxamide—including NMR spectra and HPLC purity profiles—are often requested in research databases like Reaxys or SciFinder. These resources cater to chemists seeking structure-activity relationships (SAR) or process optimization strategies. Notably, the compound’s carboxamide group contributes to hydrogen-bonding interactions, a key focus area in computational chemistry studies leveraging density functional theory (DFT).

Market analysts note rising interest in halogenated pyridines, driven by their utility in electronic materials and bioconjugation technologies. The compound’s methyl group further enhances lipophilicity, a property critical in drug delivery system design. Such attributes position it as a candidate for preclinical development, especially in oncology and CNS drug pipelines—a frequent query in AI-powered literature reviews.

Regulatory compliance for CAS No. 1807097-05-7 adheres to REACH and FDA guidelines, with suppliers emphasizing GMP-grade documentation. This aligns with end-user demands for audit-ready chemical sourcing, a trending topic in quality assurance forums. Storage recommendations typically highlight inert atmospheres to preserve the iodo functionality—a detail often searched alongside compound stability parameters.

In summary, 6-(Difluoromethyl)-2-iodo-4-methylpyridine-3-carboxamide exemplifies the intersection of structural novelty and practical utility. Its multifaceted applications—from catalysis to material science—ensure its prominence in both academic and industrial settings, resonating with contemporary searches for functionalized heterocycles and scalable synthetic routes.